2-[(4-fluorobenzyl)thio]-9H-purin-6-ol

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-1,7-dihydropurin-6-one
• InChI: InChI=1S/C12H9FN4OS/c13-8-3-1-7(2-4-8)5-19-12-16-10-9(11(18)17-12)14-6-15-10/h1-4,6H,5H2,(H2,14,15,16,17,18)
• InChI Key: RUAIUVGHNUUWCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC3=C(C(=O)N2)NC=N3)F
• Molecular Formula: C12H9FN4OS
• Molecular Weight: 276.29 g/mol

Description

2-[(4-fluorobenzyl)thio]-9H-purin-6-ol, also known as FBT, is a potent and selective inhibitor of the enzyme cyclic GMP-AMP synthase (cGAS). cGAS is an important component of the innate immune system, which plays a critical role in detecting and responding to viral and bacterial infections. FBT has been shown to have potential therapeutic applications in a range of diseases, including cancer, autoimmune disorders, and infectious diseases.

Mechanism of Action

2-[(4-fluorobenzyl)thio]-9H-purin-6-ol exerts its effects by inhibiting the activity of cGAS, which is responsible for the production of cyclic GMP-AMP (cGAMP), a key signaling molecule in the innate immune system. By inhibiting cGAS, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol can reduce the production of cGAMP and downstream signaling pathways, leading to a reduction in inflammation and immune activation.
Biochemical and Physiological Effects:
In addition to its effects on the immune system, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has been shown to have a range of other biochemical and physiological effects. For example, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair, which may contribute to its anti-cancer effects. 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has also been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in a range of diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol as a research tool is its selectivity for cGAS, which allows for the specific inhibition of this enzyme without affecting other cellular processes. However, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has relatively low solubility in water, which can make it difficult to use in certain experimental settings. In addition, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet well understood.

Future Directions

There are a number of potential future directions for research on 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol. One area of interest is the development of more potent and selective cGAS inhibitors, which could have even greater therapeutic potential. Another area of interest is the investigation of 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol's effects on other cellular processes, which could lead to the identification of new therapeutic targets. Finally, further research is needed to determine the safety and efficacy of 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol in humans, which could pave the way for its use as a clinical treatment in a range of diseases.

Scientific Research Applications

2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has been extensively studied in the context of its potential therapeutic applications. In cancer research, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has been shown to inhibit the growth and metastasis of various types of cancer cells, including breast, lung, and pancreatic cancer cells. In autoimmune disorders, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has been shown to reduce inflammation and improve disease symptoms in animal models of multiple sclerosis and lupus. In infectious diseases, 2-[(4-fluorobenzyl)thio]-9H-purin-6-ol has been shown to inhibit the replication of a range of viruses, including herpes simplex virus, hepatitis B virus, and HIV.